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Compound Name: 1-Methylimidazole-4-acetaldehyde
CAS No.: 19639-03-3
Cat. No.: B021412
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For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Methylimidazole-4-acetaldehyde is a key intermediate in human metabolism, arising from
the breakdown of histamine. As an aldehyde, its reactivity is of significant interest in the fields
of biochemistry, toxicology, and drug development. This technical guide provides a
comprehensive overview of the reactivity profile of 1-methylimidazole-4-acetaldehyde,
including its role in biological pathways, its chemical characteristics, and relevant experimental
data.

Core Chemical and Physical Properties

1-Methylimidazole-4-acetaldehyde is a solid at room temperature with a molecular weight of
124.14 g/mol .[1][2] Its structure features a methylated imidazole ring and an acetaldehyde
functional group, which dictates its chemical behavior.
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Property Value Source
Molecular Formula CeHsN20 [2]
Molecular Weight 124.14 g/mol [2]
Physical Description Solid [3]
CAS Number 19639-03-3 [2]
IUPAC Name 2-(1-methyl-1H-imidazol-4- 2]
yl)acetaldehyde
Boiling Point 311 °C [4]
Flash Point 141.9 °C [4]
Density 1.1 g/cm3 [4]

Biological Significance and Reactivity

In humans, 1-methylimidazole-4-acetaldehyde is an integral part of histidine metabolism.[3] It
is formed from tele-methylhistamine through the action of monoamine oxidase B (MAO-B) and
is subsequently oxidized to tele-methylimidazoleacetic acid by aldehyde dehydrogenase
(ALDH).[5]

Histamine Metabolism Pathway

The following diagram illustrates the central role of 1-methylimidazole-4-acetaldehyde in the
metabolic cascade of histamine.
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Enzymatic Oxidation by Aldehyde Dehydrogenase
(ALDH)

The primary metabolic fate of 1-methylimidazole-4-acetaldehyde is its oxidation to the
corresponding carboxylic acid, a reaction catalyzed by aldehyde dehydrogenase (ALDH). The
cytosolic form of ALDH exhibits activity towards this substrate.[1]

Kinetic Parameters of Cytosolic ALDH for 1-Methylimidazole-4-acetaldehyde:

Parameter Value Source
Km 25uM [1]
Maximum Velocity (Vmax) 40% of that for acetaldehyde [1]

This low Km value indicates a high affinity of the cytosolic ALDH for 1-methylimidazole-4-
acetaldehyde, suggesting an efficient conversion in a physiological context.

Chemical Reactivity Profile

The reactivity of 1-methylimidazole-4-acetaldehyde is dominated by the chemistry of its
aldehyde functional group and the nature of the 1-methylimidazole ring.

Nucleophilic Addition Reactions

As an aldehyde, the carbonyl carbon of 1-methylimidazole-4-acetaldehyde is electrophilic
and susceptible to attack by nucleophiles. This is a fundamental reaction of aldehydes, leading
to the formation of a tetrahedral intermediate.

Nucleophilic Addition to Aldehyde

Common nucleophiles that can react with 1-methylimidazole-4-acetaldehyde include:

e Amines (Primary and Secondary): Primary amines react to form imines (Schiff bases), while
secondary amines yield enamines.[6][7]

o Hydride Reagents (e.g., Sodium Borohydride): These reagents reduce the aldehyde to the
corresponding primary alcohol, 1-methyl-4-(2-hydroxyethyl)imidazole.
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» Organometallic Reagents (e.g., Grignard Reagents): These carbon nucleophiles will add to
the carbonyl to form secondary alcohols.

Reduction to 1-Methyl-4-(2-hydroxyethyl)imidazole

The reduction of the aldehyde functionality to a primary alcohol is a common and important
transformation. Sodium borohydride (NaBHa4) is a mild and selective reducing agent for this
purpose.[8]

Reduction of 1-Methylimidazole-4-acetaldehyde

Experimental Protocols

While a specific, detailed synthesis for 1-methylimidazole-4-acetaldehyde is not readily
available in the literature, a plausible synthetic route would involve the oxidation of the
corresponding primary alcohol, 1-methyl-4-(2-hydroxyethyl)imidazole. General protocols for
similar transformations are outlined below.

General Protocol for Aldehyde Dehydrogenase Assay

This protocol is adapted from generic enzymatic assays for ALDH and can be optimized for 1-
methylimidazole-4-acetaldehyde.[9][10]

Materials:

Purified cytosolic aldehyde dehydrogenase

1 M Tris-HCI buffer, pH 8.0

20 mM NAD™ solution

100 mM 1-Methylimidazole-4-acetaldehyde stock solution (prepared fresh)

Spectrophotometer capable of measuring absorbance at 340 nm
Procedure:

e Prepare a reaction mixture containing Tris-HCI buffer and NAD* solution in a cuvette.
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e Add the ALDH enzyme solution to the reaction mixture.

« Initiate the reaction by adding a small volume of the 1-methylimidazole-4-acetaldehyde
stock solution.

o Immediately monitor the increase in absorbance at 340 nm, which corresponds to the
formation of NADH.

e The initial rate of the reaction can be determined from the linear portion of the absorbance
versus time plot.

» Kinetic parameters (Km and Vmax) can be determined by measuring the initial rates at
varying substrate concentrations and fitting the data to the Michaelis-Menten equation.

General Protocol for Reduction with Sodium
Borohydride

This protocol is based on standard procedures for the reduction of aldehydes.[11]
Materials:

e 1-Methylimidazole-4-acetaldehyde

e Sodium borohydride (NaBHa)

e Methanol or ethanol

» Deionized water

» Diethyl ether or ethyl acetate for extraction

e Anhydrous magnesium sulfate or sodium sulfate

Procedure:

» Dissolve 1-methylimidazole-4-acetaldehyde in methanol or ethanol in a round-bottom
flask, and cool the solution in an ice bath.
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e Slowly add sodium borohydride to the stirred solution.

» Allow the reaction to proceed at room temperature, monitoring by thin-layer chromatography
(TLC) until the starting material is consumed.

¢ Quench the reaction by the slow addition of water.
e Remove the alcohol solvent under reduced pressure.
o Extract the aqueous residue with diethyl ether or ethyl acetate.

» Dry the combined organic extracts over anhydrous magnesium sulfate or sodium sulfate,
filter, and concentrate under reduced pressure to yield the crude product, 1-methyl-4-(2-
hydroxyethyl)imidazole.

e The product can be purified by column chromatography on silica gel.

Stability and Handling

Aldehydes can be susceptible to oxidation and polymerization. Therefore, it is recommended to
store 1-methylimidazole-4-acetaldehyde under an inert atmosphere (e.g., argon or nitrogen)
at low temperatures to minimize degradation. Solutions of the aldehyde should be prepared
fresh for use in reactivity studies. The stability of the related compound, 4-methylimidazole, is
good in a dry, well-ventilated place.[12] The pH of the medium can also influence the stability
and reactivity of aldehydes.

Conclusion

1-Methylimidazole-4-acetaldehyde is a reactive aldehyde with a significant role in human
metabolism. Its reactivity is characterized by the electrophilic nature of its carbonyl group,
making it a substrate for aldehyde dehydrogenase and susceptible to nucleophilic attack.
Understanding the reactivity profile of this compound is crucial for researchers in drug
development and toxicology, particularly in the context of histamine metabolism and its
potential off-target effects. Further studies to elucidate the kinetics of its reactions with various
nucleophiles and its stability under different conditions would provide a more complete picture
of its chemical behavior.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b021412/docs?utm_src=pdf-body#the-reactivity-profile-of-1-methylimidazole-4-acetaldehyde-a-technical-guide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylimidazole
https://www.benchchem.com/product/b021412/docs?utm_src=pdf-body#the-reactivity-profile-of-1-methylimidazole-4-acetaldehyde-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021412?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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